2-Cyclopropylethyl 4-methylbenzenesulfonate
Cat. No. B2744172
M. Wt: 240.32
InChI Key: JVOCWIRGDNWGKH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH:1]1([CH2:4][CH2:5][OH:6])[CH2:2][CH2:3]1.[Cl:24][CH2:25][Cl:26].[c:13]1([CH3:23])[cH:14][cH:15][c:16]([S:19](=[O:20])(=[O:21])[Cl:22])[cH:17][cH:18]1.[cH:7]1[cH:8][cH:9][n:10][cH:11][cH:12]1>>[CH:1]1([CH2:4][CH2:5][O:6][S:19]([c:16]2[cH:15][cH:14][c:13]([CH3:23])[cH:18][cH:17]2)(=[O:20])=[O:21])[CH2:2][CH2:3]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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OCCC1CC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCCl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1ccc(S(=O)(=O)Cl)cc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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c1ccncc1
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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Cc1ccc(S(=O)(=O)OCCC2CC2)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
